Cas no 1599109-12-2 (4-methoxy-1-(propan-2-yl)-1H-pyrazole-5-sulfonyl chloride)

• Product Name: 4-methoxy-1-(propan-2-yl)-1H-pyrazole-5-sulfonyl chloride
• CAS No: 1599109-12-2
• MF: C₇H₁₁ClN₂O₃S
• MW: 238.691839456558
• CID: 5245462
• Update Time: 2025-05-20

4-methoxy-1-(propan-2-yl)-1H-pyrazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-sulfonyl chloride, 4-methoxy-1-(1-methylethyl)-
• 4-methoxy-1-(propan-2-yl)-1H-pyrazole-5-sulfonyl chloride

• Inchi： 1S/C7H11ClN2O3S/c1-5(2)10-7(14(8,11)12)6(13-3)4-9-10/h4-5H,1-3H3
• InChI Key： WHYXZXNWKZPYFN-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(S(Cl)(=O)=O)=C(OC)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 4-methoxy-1-(propan-2-yl)-1H-pyrazole-5-sulfonyl chloride

Comprehensive Guide to 4-methoxy-1-(propan-2-yl)-1H-pyrazole-5-sulfonyl chloride (CAS No. 1599109-12-2)

4-methoxy-1-(propan-2-yl)-1H-pyrazole-5-sulfonyl chloride (CAS No. 1599109-12-2) is a specialized sulfonyl chloride derivative widely used in organic synthesis and pharmaceutical research. This compound belongs to the pyrazole family, a class of heterocyclic compounds known for their versatility in medicinal chemistry and agrochemical applications. The presence of the methoxy and isopropyl groups enhances its reactivity, making it a valuable intermediate for constructing complex molecular architectures.

In recent years, the demand for sulfonyl chloride intermediates like 4-methoxy-1-(propan-2-yl)-1H-pyrazole-5-sulfonyl chloride has surged due to their role in developing small-molecule drugs and bioconjugation techniques. Researchers frequently search for "pyrazole sulfonyl chloride applications" or "CAS 1599109-12-2 synthesis methods," reflecting its growing importance in drug discovery. Its unique structure allows for selective modifications, enabling the creation of targeted therapeutics for conditions such as inflammation and metabolic disorders.

The compound's sulfonyl chloride group is particularly reactive, facilitating amide bond formation and nucleophilic substitution reactions. This property aligns with the current trend of "green chemistry" and "atom-efficient synthesis," as it reduces the need for excessive reagents. Laboratories optimizing "sustainable synthetic routes" often explore derivatives like 4-methoxy-1-(propan-2-yl)-1H-pyrazole-5-sulfonyl chloride to minimize waste and improve yield.

From a regulatory perspective, CAS 1599109-12-2 is not classified as hazardous under standard safety guidelines when handled properly. However, users searching for "pyrazole sulfonyl chloride safety data" should always consult material safety data sheets (MSDS) and adhere to laboratory best practices. The compound's stability under inert conditions makes it suitable for long-term storage, a feature highlighted in queries like "storage conditions for sulfonyl chlorides."

Innovations in high-throughput screening have further elevated the relevance of this compound. Its compatibility with automated synthesis platforms addresses the pharmaceutical industry's need for "rapid compound libraries." Additionally, its role in "click chemistry" applications—a trending topic in bioconjugation—has been explored in recent publications, making it a subject of interest for researchers investigating "modular chemical biology tools."

In summary, 4-methoxy-1-(propan-2-yl)-1H-pyrazole-5-sulfonyl chloride (CAS No. 1599109-12-2) exemplifies the intersection of structural versatility and practical utility in modern chemistry. Its applications span drug development, material science, and sustainable synthesis, answering frequent search queries like "how to use pyrazole sulfonyl chlorides" and "emerging sulfonylating agents." As research advances, this compound is poised to remain a cornerstone in synthetic methodologies.